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Compound of Interest

Compound Name: Cyclopentylacetyl chloride

Cat. No.: B075111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 1122-99-2

This technical guide provides an in-depth overview of Cyclopentylacetyl chloride, a key

intermediate in pharmaceutical and chemical synthesis. It covers its chemical properties,

synthesis, and key reactions, with a focus on practical applications for research and

development.

Chemical and Physical Properties
Cyclopentylacetyl chloride is a colorless to pale yellow liquid.[1] It is known for its pungent

odor and is sensitive to moisture, reacting with water.[1][2] This reactivity is a key aspect of its

utility in organic synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b075111?utm_src=pdf-interest
https://www.benchchem.com/product/b075111?utm_src=pdf-body
https://www.benchchem.com/product/b075111?utm_src=pdf-body
https://www.smolecule.com/products/s1503127
https://www.smolecule.com/products/s1503127
https://www.fishersci.ca/shop/products/cyclopentylacetyl-chloride-97-thermo-scientific/p-7046492
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 1122-99-2 [2][3][4][5]

Molecular Formula C7H11ClO [1][2][3][5]

Molecular Weight 146.61 g/mol [2][3][6]

Boiling Point
57-58°C at 10 mmHg; 186°C

at 760 mmHg
[3][7]

Density 1.087 g/cm³ [3][7]

Refractive Index 1.4622 - 1.4625 [2][3][7]

Flash Point 71.1°C [7]

Solubility Reacts with water [2][3][8]

Synthesis of Cyclopentylacetyl Chloride
The primary method for synthesizing Cyclopentylacetyl chloride is through the reaction of

cyclopentylacetic acid with a chlorinating agent, most commonly thionyl chloride.[1][9]

Experimental Protocol: Synthesis from
Cyclopentylacetic Acid
This protocol is based on a reported high-yield synthesis.[9]

Materials:

Cyclopentaneacetic acid (50 g)

Thionyl chloride (51 g)

N,N-dimethylformamide (DMF) (2.9 ml)

Procedure:

In a suitable reaction vessel, dissolve 50 g of cyclopentaneacetic acid in 2.9 ml of N,N-

dimethylformamide.
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With stirring, add 51 g of thionyl chloride dropwise over a period of 15 minutes.

Continue stirring the reaction mixture for an additional 60 minutes after the addition is

complete.

Remove the excess thionyl chloride under reduced pressure (in vacuo).

Distill the residual oil to obtain the final product.

Expected Yield: 55.4 g (97%) of Cyclopentylacetyl chloride, with a boiling point of 57°-58° C

at 10 mmHg.[9]

A logical workflow for this synthesis is depicted below.

Cyclopentaneacetic Acid + Thionyl Chloride + DMF

Stirring and Reaction

Removal of Excess Thionyl Chloride (in vacuo)

Distillation

Cyclopentylacetyl Chloride

Click to download full resolution via product page

Caption: Synthesis workflow for Cyclopentylacetyl chloride.
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Key Reactions and Applications
Cyclopentylacetyl chloride is a versatile reagent primarily used as an intermediate in the

synthesis of more complex molecules, particularly in the pharmaceutical industry.[1][2][3][8] Its

reactivity is centered around the electrophilic acyl chloride group.

Nucleophilic Acyl Substitution
The chloride atom is a good leaving group, making the carbonyl carbon susceptible to attack by

nucleophiles. This is the basis for its most common applications.

Amide Formation: Reacts with amines to form amides.[1]

Ester Formation: Reacts with alcohols to form esters.[1]

Hydrolysis: Reacts with water to produce cyclopentylacetic acid and hydrochloric acid.[1]

The general mechanism for nucleophilic acyl substitution is illustrated below.

Cyclopentylacetyl Chloride + Nucleophile (Nu-H)

Tetrahedral Intermediate

Nucleophilic Attack

Substituted Product + HCl

Chloride Elimination

Click to download full resolution via product page

Caption: General mechanism of nucleophilic acyl substitution.

Other Significant Reactions
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Friedel-Crafts Acylation: Used to introduce the cyclopentylacetyl group onto aromatic rings.

[1]

Reduction: Can be reduced to form cyclopentylacetaldehyde using reducing agents like

lithium aluminum hydride.[1]

These reactions allow for the incorporation of the cyclopentylacetyl moiety into a wide array of

molecular scaffolds, which is valuable for the synthesis of novel compounds with potential

biological activity.[1]

Safety and Handling
Cyclopentylacetyl chloride is a corrosive and lachrymatory (tear-inducing) compound that

can cause severe skin burns and eye damage.[1][6][8][10] It is also combustible.[8]

Handling Precautions:

Handle in a well-ventilated area, preferably in a fume hood.[1][10]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[1][10]

Keep away from moisture, heat, sparks, and open flames.[2][8][10]

Store in a cool, dry, and well-ventilated place in a tightly sealed container, preferably under

an inert gas.[2][8]

In case of exposure:

Skin contact: Immediately flush with plenty of water for at least 15 minutes and remove

contaminated clothing. Seek immediate medical attention.[10]

Eye contact: Immediately flush with plenty of water for at least 15 minutes, including under

the eyelids. Seek immediate medical attention.[10]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[10]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[10]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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